Cas no 154505-70-1 (6,6'-propane-2,2-diylbis(3-phenyl-3,4-dihydro-2H-1,3-benzoxazine))

• Product Name: 6,6'-propane-2,2-diylbis(3-phenyl-3,4-dihydro-2H-1,3-benzoxazine)
• CAS No: 154505-70-1
• MF: C₃₁H₃₀N₂O₂
• MW: 462.582108020782
• CID: 1328577
• PubChem ID: 11037911
• Update Time: 2025-04-20

6,6'-propane-2,2-diylbis(3-phenyl-3,4-dihydro-2H-1,3-benzoxazine) Chemical and Physical Properties

Names and Identifiers

• 6,6'-propane-2,2-diylbis(3-phenyl-3,4-dihydro-2H-1,3-benzoxazine)
• 2H-1,3-be<wbr>
• 6,6'-Prop<wbr>
• LogP
• 3-phenyl-6-[2-(3-phenyl-2,4-dihydro-1,3-benzoxazin-6-yl)propan-2-yl]-2,4-dihydro-1,3-benzoxazine
• NAEJIUKUFIHRKT-UHFFFAOYSA-N
• 154505-70-1
• 6,6'-(propane-2,2-diyl)bis(2-phenyl-3,4-dihydro-2H-benzo[e][1,3]oxazine)
• 2H-1,3-Benzoxazine, 6,6'-(1-methylethylidene)bis[3,4-dihydro-3-phenyl-
• DTXSID60452844
• NS00020154
• 6,6a(2)-(1-Methylethylidene)bis[3,4-dihydro-3-phenyl-2H-1,3-benzoxazine]
• 6,6'-(Propane-2,2-diyl)bis(3-phenyl-3,4-dihydro-2H-benzo[e][1,3]oxazine)
• 6,6'-(propane-2,2-diyl)bis-(3-phenyl-3,4-dihydro-2h-1,3-benzoxazine)
• CS-0110796
• SCHEMBL40405

• Inchi： 1S/C31H30N2O2/c1-31(2,25-13-15-29-23(17-25)19-32(21-34-29)27-9-5-3-6-10-27)26-14-16-30-24(18-26)20-33(22-35-30)28-11-7-4-8-12-28/h3-18H,19-22H2,1-2H3
• InChI Key： NAEJIUKUFIHRKT-UHFFFAOYSA-N
• SMILES： O1CN(C2C=CC=CC=2)CC2C1=CC=C(C=2)C(C)(C)C1=CC=C2C(CN(C3C=CC=CC=3)CO2)=C1

Computed Properties

• Exact Mass: 462.2309
• Monoisotopic Mass: 462.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94